Cas no 1255717-00-0 (1-ethyl-3-methyl-2-piperazinone hydrobromide)
1-ethyl-3-methyl-2-piperazinone hydrobromide Chemical and Physical Properties
Names and Identifiers
-
- 1-ethyl-3-methyl-2-piperazinone hydrobromide
-
- MDL: MFCD13186099
- Inchi: 1S/C7H14N2O.BrH/c1-3-9-5-4-8-6(2)7(9)10;/h6,8H,3-5H2,1-2H3;1H
- InChI Key: VZHRVHYNMLGLPC-UHFFFAOYSA-N
- SMILES: C(N1CCNC(C)C1=O)C.Br
1-ethyl-3-methyl-2-piperazinone hydrobromide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-ethyl-3-methyl-2-piperazinone hydrobromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM490838-5g |
1-Ethyl-3-methylpiperazin-2-one hydrobromide |
1255717-00-0 | 97% | 5g |
$186 | 2022-09-03 | |
| abcr | AB215944-1 g |
1-Ethyl-3-methyl-2-piperazinone hydrobromide, 95%; . |
1255717-00-0 | 95% | 1g |
€88.60 | 2023-02-05 | |
| abcr | AB215944-5 g |
1-Ethyl-3-methyl-2-piperazinone hydrobromide, 95%; . |
1255717-00-0 | 95% | 5g |
€176.30 | 2023-02-05 | |
| abcr | AB215944-10 g |
1-Ethyl-3-methyl-2-piperazinone hydrobromide, 95%; . |
1255717-00-0 | 95% | 10g |
€255.40 | 2023-02-05 | |
| abcr | AB215944-25 g |
1-Ethyl-3-methyl-2-piperazinone hydrobromide, 95%; . |
1255717-00-0 | 95% | 25g |
€444.60 | 2023-02-05 | |
| eNovation Chemicals LLC | Y1236355-5g |
1-ethyl-3-methyl-2-piperazinone hydrobromide |
1255717-00-0 | 95% | 5g |
$175 | 2024-06-06 | |
| TRC | B434380-50mg |
1-Ethyl-3-methyl-2-piperazinone Hydrobromide |
1255717-00-0 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B434380-100mg |
1-Ethyl-3-methyl-2-piperazinone Hydrobromide |
1255717-00-0 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B434380-500mg |
1-Ethyl-3-methyl-2-piperazinone Hydrobromide |
1255717-00-0 | 500mg |
$ 80.00 | 2022-06-07 | ||
| abcr | AB215944-1g |
1-Ethyl-3-methyl-2-piperazinone hydrobromide, 95%; . |
1255717-00-0 | 95% | 1g |
€94.10 | 2025-02-15 |
1-ethyl-3-methyl-2-piperazinone hydrobromide Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 1-ethyl-3-methyl-2-piperazinone hydrobromide
Introduction to 1-ethyl-3-methyl-2-piperazinone hydrobromide (CAS No. 1255717-00-0) in Modern Chemical and Pharmaceutical Research
1-ethyl-3-methyl-2-piperazinone hydrobromide, identified by the Chemical Abstracts Service Number (CAS No.) 1255717-00-0, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the piperazine derivative family, a class of molecules widely recognized for their diverse biological activities and applications in medicinal chemistry. The hydrobromide salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development.
The structural motif of 1-ethyl-3-methyl-2-piperazinone hydrobromide features a piperazine ring substituted with ethyl and methyl groups, along with a carbonyl functionality at the 2-position. This unique arrangement imparts distinct chemical properties that make it a versatile building block for the synthesis of more complex molecules. In recent years, researchers have been exploring its potential in various therapeutic areas, particularly in the development of novel pharmacological agents.
One of the most compelling aspects of 1-ethyl-3-methyl-2-piperazinone hydrobromide is its role as a precursor in the synthesis of bioactive molecules. The piperazine core is a common scaffold in many drugs, including antipsychotics, antidepressants, and antihistamines. By modifying this core structure, chemists can fine-tune the pharmacological properties of the resulting compounds. For instance, studies have shown that derivatives of this molecule exhibit promising activity as kinase inhibitors, which are crucial in targeted cancer therapies.
Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. 1-ethyl-3-methyl-2-piperazinone hydrobromide has been utilized in virtual screening campaigns to identify novel scaffolds with improved binding affinity and selectivity. These computational approaches have accelerated the drug discovery process, allowing researchers to rapidly assess the suitability of various derivatives for clinical development.
In addition to its applications in small-molecule drug design, 1-ethyl-3-methyl-2-piperazinone hydrobromide has found utility in materials science. Its ability to form stable complexes with other molecules makes it a valuable ligand in coordination chemistry. These complexes have been investigated for their catalytic properties and potential applications in industrial processes. The hydrobromide salt form further enhances its reactivity and stability under various conditions, broadening its scope of applications.
The synthesis of 1-ethyl-3-methyl-2-piperazinone hydrobromide typically involves multi-step organic reactions, starting from commercially available precursors. Optimization of synthetic routes has been a focus of recent research to improve yield and reduce environmental impact. Green chemistry principles have been applied to develop more sustainable methods for producing this compound, aligning with global efforts to minimize the ecological footprint of pharmaceutical manufacturing.
Another area where 1-ethyl-3-methyl-2-piperazinone hydrobromide has shown promise is in the development of agrochemicals. Piperazine derivatives are known for their efficacy as pesticides and herbicides due to their ability to interact with biological targets in pests. Researchers are exploring modified versions of this compound to enhance their potency while reducing toxicity to non-target organisms. This work contributes to the development of more sustainable agricultural practices.
The pharmacological profile of 1-ethyl-3-methyl-2-piperazinone hydrobromide has been extensively studied in preclinical models. Initial investigations suggest that it may have neuroprotective effects, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Further research is needed to fully elucidate its mechanisms of action and potential therapeutic benefits. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical trials.
The analytical characterization of 1-ethyl-3-methyl-2-piperazinone hydrobromide is another critical aspect of its study. Advanced spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to determine its structure and purity. These analytical methods are crucial for ensuring the quality and consistency of the compound across different batches, which is essential for reproducible research outcomes.
In conclusion, 1-ethyl-3-methyl-2-piperazinone hydrobromide (CAS No. 1255717-00-0) is a multifaceted compound with significant implications in pharmaceuticals, materials science, and agrochemicals. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, while its stability and reactivity enhance its utility in various chemical processes. Continued research into this compound promises to yield new insights and applications that could benefit multiple industries.
1255717-00-0 (1-ethyl-3-methyl-2-piperazinone hydrobromide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)